Cas no 2172067-81-9 (methyl 2-(1-hydroxycyclobutyl)bicyclo2.2.2octane-2-carboxylate)

• Product name: methyl 2-(1-hydroxycyclobutyl)bicyclo2.2.2octane-2-carboxylate
• CAS No: 2172067-81-9
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• CID: 5567355
• PubChem ID: 165594564

methyl 2-(1-hydroxycyclobutyl)bicyclo2.2.2octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1632406
• 2172067-81-9
• methyl 2-(1-hydroxycyclobutyl)bicyclo[2.2.2]octane-2-carboxylate
• methyl 2-(1-hydroxycyclobutyl)bicyclo2.2.2octane-2-carboxylate

• Inchi： 1S/C14H22O3/c1-17-12(15)14(13(16)7-2-8-13)9-10-3-5-11(14)6-4-10/h10-11,16H,2-9H2,1H3
• InChI Key： AHVNNXQCEHRSER-UHFFFAOYSA-N
• SMILES： OC1(CCC1)C1(C(=O)OC)CC2CCC1CC2

Computed Properties

• Exact Mass: 238.15689456g/mol
• Monoisotopic Mass: 238.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-(1-hydroxycyclobutyl)bicyclo2.2.2octane-2-carboxylate

Recent Advances in the Study of Methyl 2-(1-hydroxycyclobutyl)bicyclo[2.2.2]octane-2-carboxylate (CAS: 2172067-81-9)

The compound methyl 2-(1-hydroxycyclobutyl)bicyclo[2.2.2]octane-2-carboxylate (CAS: 2172067-81-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges associated with the bicyclo[2.2.2]octane scaffold, which is known for its rigid and three-dimensional structure. The incorporation of a hydroxycyclobutyl group at the 2-position introduces additional complexity, making the synthesis of this compound a topic of interest for organic chemists. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, leveraging advanced catalytic methods and protecting group strategies.

In terms of biological activity, preliminary in vitro studies have demonstrated that methyl 2-(1-hydroxycyclobutyl)bicyclo[2.2.2]octane-2-carboxylate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential modulator of cyclooxygenase-2 (COX-2), suggesting its relevance in the development of anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. Computational modeling studies have indicated that the bicyclo[2.2.2]octane core may facilitate blood-brain barrier penetration, a critical factor for CNS-targeted therapeutics. Researchers are currently exploring derivatives of this compound to enhance its selectivity and efficacy for neurological targets.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Recent patent filings indicate that several pharmaceutical companies are actively investigating proprietary formulations and prodrug strategies to address these limitations. Collaborative efforts between academia and industry are expected to accelerate the translation of this research into clinical applications.

In conclusion, methyl 2-(1-hydroxycyclobutyl)bicyclo[2.2.2]octane-2-carboxylate represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural attributes and preliminary biological data underscore its potential as a scaffold for future therapeutic agents. Continued research efforts will be essential to fully elucidate its mechanism of action and therapeutic utility.